Cas no 1396715-92-6 (N'-(2H-1,3-benzodioxol-5-yl)methyl-N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylethanediamide)

• Product Name: N'-(2H-1,3-benzodioxol-5-yl)methyl-N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylethanediamide
• CAS No: 1396715-92-6
• MF: C₁₉H₂₀N₂O₅S
• MW: 388.437503814697
• CID: 6231632
• PubChem ID: 71781776
• Update Time: 2025-10-21

N'-(2H-1,3-benzodioxol-5-yl)methyl-N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2H-1,3-benzodioxol-5-yl)methyl-N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylethanediamide
• N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-cyclopropyl-2-hydroxy-2-thiophen-2-ylethyl)oxamide
• AKOS024523726
• F5857-2217
• N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl]ethanediamide
• VU0524938-1
• N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl)oxalamide
• 1396715-92-6

• Inchi： 1S/C19H20N2O5S/c22-17(20-9-12-3-6-14-15(8-12)26-11-25-14)18(23)21-10-19(24,13-4-5-13)16-2-1-7-27-16/h1-3,6-8,13,24H,4-5,9-11H2,(H,20,22)(H,21,23)
• InChI Key： MLTPYYUPEGKLIE-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CNC(C(NCC1=CC=C2C(=C1)OCO2)=O)=O)(C1CC1)O

Computed Properties

• Exact Mass: 388.10929292g/mol
• Monoisotopic Mass: 388.10929292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 125Ų

Additional information on N'-(2H-1,3-benzodioxol-5-yl)methyl-N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylethanediamide

Research Briefing on N'-(2H-1,3-benzodioxol-5-yl)methyl-N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylethanediamide (CAS: 1396715-92-6)

In recent years, the compound N'-(2H-1,3-benzodioxol-5-yl)methyl-N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylethanediamide (CAS: 1396715-92-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a benzodioxole moiety, a cyclopropyl group, and a thiophene ring, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of N'-(2H-1,3-benzodioxol-5-yl)methyl-N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylethanediamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as multi-step organic synthesis, chromatography, and spectroscopic analysis (NMR, MS) to characterize the compound. The presence of the benzodioxole and thiophene rings is particularly noteworthy, as these structural motifs are often associated with enhanced pharmacokinetic properties and target specificity.

Recent in vitro and in vivo studies have explored the biological activity of this compound, revealing its potential as a modulator of specific signaling pathways. For instance, preliminary data suggest that it may interact with G-protein-coupled receptors (GPCRs) or enzymes involved in inflammatory responses. These findings are supported by molecular docking studies, which highlight the compound's ability to bind to key protein targets with high affinity. Such interactions could pave the way for its use in treating conditions like chronic inflammation or neurodegenerative diseases.

Further investigations into the pharmacokinetic profile of N'-(2H-1,3-benzodioxol-5-yl)methyl-N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylethanediamide have demonstrated favorable absorption and distribution properties. Animal studies indicate that the compound exhibits good bioavailability and crosses the blood-brain barrier, making it a candidate for central nervous system (CNS) applications. However, challenges such as metabolic stability and potential off-target effects remain areas of active research.

In conclusion, N'-(2H-1,3-benzodioxol-5-yl)methyl-N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylethanediamide represents a promising scaffold for drug development. Its unique chemical structure and preliminary biological activity warrant further exploration, particularly in the context of targeted therapies. Future studies should focus on optimizing its pharmacological properties and validating its efficacy in clinical settings. This compound exemplifies the intersection of chemical innovation and biomedical research, offering new avenues for therapeutic intervention.